An In-Depth Technical Guide to the Synthesis and Characterization of 1,2-Diazaspiro[2.5]octane
An In-Depth Technical Guide to the Synthesis and Characterization of 1,2-Diazaspiro[2.5]octane
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthesis and characterization of 1,2-diazaspiro[2.5]octane, a spirocyclic compound featuring a diaziridine ring fused to a cyclohexane moiety. This document details a plausible synthetic route, comprehensive characterization methodologies, and expected analytical data, offering a valuable resource for researchers in medicinal chemistry and organic synthesis.
Introduction
Spirocyclic scaffolds are of significant interest in drug discovery due to their rigid, three-dimensional structures that can effectively probe biological space. The incorporation of a diaziridine ring, a strained three-membered heterocycle containing two nitrogen atoms, introduces unique chemical and biological properties. 1,2-Diazaspiro[2.5]octane (CAS No. 185-79-5) represents a simple yet intriguing example of this structural class, with potential applications as a synthetic intermediate and in the development of novel therapeutic agents. This guide outlines a practical approach to its synthesis and a thorough strategy for its structural elucidation.
Synthesis of 1,2-Diazaspiro[2.5]octane
The synthesis of 1,2-diazaspiro[2.5]octane can be achieved through the reaction of cyclohexanone with an aminating agent, such as hydroxylamine-O-sulfonic acid (HOSA), in the presence of ammonia.[1] This method relies on the in-situ formation of a reactive aminating species that subsequently condenses with the ketone to form the diaziridine ring via an intramolecular cyclization.[1]
Synthetic Workflow
Caption: Proposed synthetic workflow for 1,2-diazaspiro[2.5]octane.
Experimental Protocol
Materials:
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Cyclohexanone
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Hydroxylamine-O-sulfonic acid (HOSA)
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Aqueous ammonia (28-30%)
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Methanol
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Diethyl ether
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Anhydrous magnesium sulfate
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Standard laboratory glassware and equipment (round-bottom flask, condenser, magnetic stirrer, separatory funnel, rotary evaporator)
Procedure:
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Reaction Setup: In a well-ventilated fume hood, a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser is charged with cyclohexanone (1 equivalent) dissolved in methanol.
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Addition of Ammonia: The flask is cooled in an ice bath, and aqueous ammonia (3-4 equivalents) is added dropwise via the dropping funnel with vigorous stirring.
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Addition of Aminating Agent: A solution of hydroxylamine-O-sulfonic acid (1.5 equivalents) in methanol is then added dropwise to the cooled reaction mixture over a period of 30-60 minutes, ensuring the temperature is maintained below 10 °C.
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Reaction: After the addition is complete, the ice bath is removed, and the reaction mixture is allowed to warm to room temperature and stirred for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).
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Workup: The reaction mixture is concentrated under reduced pressure to remove the methanol. The resulting aqueous residue is extracted with diethyl ether (3 x 50 mL).
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Purification: The combined organic extracts are washed with brine, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude product.
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Final Purification: The crude 1,2-diazaspiro[2.5]octane can be further purified by vacuum distillation or column chromatography on silica gel.
Characterization of 1,2-Diazaspiro[2.5]octane
Thorough characterization is essential to confirm the structure and purity of the synthesized 1,2-diazaspiro[2.5]octane. The following analytical techniques are recommended:
Predicted Spectroscopic Data
| Technique | Expected Observations |
| ¹H NMR | Signals corresponding to the cyclohexane ring protons, likely in the range of δ 1.2-2.0 ppm. Protons on the carbons adjacent to the spirocenter may show distinct chemical shifts due to the anisotropic effect of the diaziridine ring. A broad singlet for the N-H protons may be observed. |
| ¹³C NMR | A signal for the spiro carbon atom. Resonances for the five distinct carbons of the cyclohexane ring. The chemical shifts will be influenced by the proximity to the nitrogen atoms. |
| IR Spectroscopy | Absence of a strong C=O stretching band from cyclohexanone (around 1715 cm⁻¹). Presence of N-H stretching vibrations (around 3200-3400 cm⁻¹). C-N stretching bands. C-H stretching and bending vibrations for the cyclohexane ring. |
| Mass Spectrometry | A molecular ion peak (M⁺) corresponding to the molecular weight of 1,2-diazaspiro[2.5]octane (C₆H₁₂N₂, MW: 112.17 g/mol ).[2] Fragmentation patterns may include the loss of N₂, NH, and fragments of the cyclohexane ring. |
Detailed Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: The proton NMR spectrum is expected to show complex multiplets for the cyclohexane protons. Protons on the carbons alpha to the spiro carbon (C4 and C8) may exhibit diastereotopicity, leading to more complex splitting patterns. The chemical shifts of these protons can be influenced by the orientation of the lone pairs on the nitrogen atoms. The N-H protons may appear as a broad singlet, and their chemical shift could be concentration-dependent.
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¹³C NMR: The carbon NMR spectrum should display six distinct signals. The spiro carbon (C3) will likely appear at a unique chemical shift. The five carbons of the cyclohexane ring will have chemical shifts typical for a saturated carbocycle, with some deshielding for the carbons closer to the nitrogen atoms.
Infrared (IR) Spectroscopy:
The IR spectrum will provide crucial information about the functional groups present. The disappearance of the strong carbonyl absorption of cyclohexanone is a key indicator of a successful reaction. The appearance of N-H stretching bands, which may be broad due to hydrogen bonding, and C-N stretching vibrations will confirm the presence of the diaziridine moiety.
Mass Spectrometry (MS):
Mass spectrometry will be used to determine the molecular weight of the compound and to gain insight into its fragmentation pathways. The molecular ion peak should be observed, and high-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition.
Logical Relationship of Characterization
Caption: Logical workflow for the structural confirmation of the synthesized product.
Conclusion
This technical guide provides a foundational framework for the synthesis and characterization of 1,2-diazaspiro[2.5]octane. The proposed synthetic protocol offers a straightforward and accessible method for obtaining this spirocyclic diaziridine. The detailed characterization plan, including predicted spectroscopic data, will enable researchers to confidently verify the structure and purity of the synthesized compound. This information is intended to facilitate further exploration of the chemistry and potential applications of 1,2-diazaspiro[2.5]octane and related compounds in the field of drug discovery and development.
